Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
Brand Name:
Vulcanchem
CAS No.:
10538-58-6
VCID:
VC21171926
InChI:
InChI=1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
Methyl 12alpha-hydroxy-3-oxo-5beta-cholan-24-oate
CAS No.: 10538-58-6
Cat. No.: VC21171926
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10538-58-6 |
|---|---|
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24+,25-/m1/s1 |
| Standard InChI Key | LOJPGRHPJBGMMF-CNZSLQMUSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)O)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(=O)C4)C)O)C |
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